Cas no 394655-20-0 (Benzoic acid,3-amino-2-[(2-aminoethyl)amino]-)

• Product Name: Benzoic acid,3-amino-2-[(2-aminoethyl)amino]-
• CAS No: 394655-20-0
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD06245364
• CID: 317711
• PubChem ID: 2771662
• Update Time: 2025-07-31

Benzoic acid,3-amino-2-[(2-aminoethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-2-[(2-aminoethyl)amino]-
• 3-amino-2-(2-aminoethylamino)benzoic acid
• 3-Amino-2-[(2-aminoethyl)amino]benzoic acid
• GL-0076
• 394655-20-0
• AKOS005254233
• DTXSID30378002
• MFCD06245364
• 3-AMINO-2-[(2-AMINOETHYL)AMINO]BENZOICACID
• FT-0694599

• MDL： MFCD06245364
• Inchi： 1S/C9H13N3O2/c10-4-5-12-8-6(9(13)14)2-1-3-7(8)11/h1-3,12H,4-5,10-11H2,(H,13,14)
• InChI Key： SWSKNWWEQFLJIL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1NCCN)N)=O

Computed Properties

• Exact Mass: 195.10100
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.37000
• LogP: 1.69210

Benzoic acid,3-amino-2-[(2-aminoethyl)amino]- Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Benzoic acid,3-amino-2-[(2-aminoethyl)amino]-

Benzoic Acid, 3-Amino-2-[(2-Aminoethyl)amino] (CAS No. 394655-20-0)

Benzoic acid, 3-amino-2-[(2-aminoethyl)amino], also known by its CAS number 394655-20-0, is a chemical compound with a unique structure that combines the properties of benzoic acid with amino functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure features a benzoic acid backbone with two amino groups attached at specific positions, which contributes to its versatility and reactivity.

Recent studies have highlighted the importance of benzoic acid derivatives in drug discovery. The presence of amino groups in 3-amino-2-[(2-aminoethyl)amino]benzoic acid allows for the formation of hydrogen bonds, making it an ideal candidate for designing bioactive molecules. Researchers have explored its potential as a building block for creating peptide-like structures and as a component in medicinal chemistry libraries. These advancements underscore the compound's role in modern drug development.

In the context of agrochemicals, 3-amino-2-[(2-aminoethyl)amino]benzoic acid has been investigated for its ability to act as a precursor in the synthesis of herbicides and fungicides. Its structural flexibility enables the creation of compounds with enhanced efficacy and selectivity, which are critical for sustainable agriculture. Moreover, the compound's ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis.

The synthesis of 3-amino-2-[(2-aminoethyl)amino]benzoic acid typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these processes. For instance, the use of transition metal catalysts has enabled the selective formation of desired stereoisomers, which is essential for optimizing biological activity.

From a materials science perspective, this compound has shown promise in the development of functional polymers and coatings. Its amino groups can participate in cross-linking reactions, leading to materials with improved mechanical properties and thermal stability. Such applications are particularly relevant in industries such as electronics and aerospace, where high-performance materials are increasingly demanded.

In conclusion, Benzoic acid, 3-amino-2-[(2-aminoethyl)amino] (CAS No. 394655-20-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in contemporary research and development efforts. As scientific understanding continues to evolve, this compound is expected to play an even more significant role in advancing technological and therapeutic innovations.